Manumycin G

• Molecular Formula: C28H30N2O7
• Molecular Weight: 506.5 g/mol
• InChI: InChI=1S/C28H30N2O7/c1-18(2)11-7-3-4-8-12-22(33)29-19-17-28(36,27-26(37-27)25(19)35)16-10-6-5-9-13-23(34)30-24-20(31)14-15-21(24)32/h3-13,16-18,26-27,31,36H,14-15H2,1-2H3,(H,29,33)(H,30,34)/b4-3+,6-5+,11-7+,12-8+,13-9+,16-10+/t26?,27?,28-/m0/s1
• InChIKey: WIFRXHSYMJBOJD-WGTDVQNWSA-N

Manumycin G Overview

Manumycin G (CAS 156250-44-1) is a microbial secondary metabolite belonging to the manumycin class of polyketide antibiotics, which comprises over 23 structurally related natural products [1]. It is produced by Streptomyces sp. strain WB-8376 and was first reported in 1994 alongside manumycins E and F [2]. The compound shares the characteristic epoxycyclohexenone core and polyene side chains of the manumycin family but is distinguished by specific acyl substitution patterns [3]. Manumycin G is recognized as an inhibitor of RAS farnesyltransferase (FTase) and exhibits moderate antibacterial activity against Gram-positive bacteria and Escherichia coli, though it shows weak or no activity against other Gram-negative bacteria and fungi [2].

Pathway Study

Ras farnesyltransferase inhibition study context

Antimicrobial Profiling

Gram-positive/E. coli spectrum mapping; narrow selectivity tool

Comparator Role

Low-cytotoxicity reference for manumycin-family SAR studies

• [1] Sattler I, Thiericke R. The manumycin-group metabolites. Natural Product Reports. 1998;15(3):221-240. doi:10.1039/a815221y View Source
• [2] Shu YZ, Huang S, Wang RR, Lam KS, Klohr SE, Volk KJ, et al. Manumycins E, F and G, new members of manumycin class antibiotics, from Streptomyces sp. The Journal of Antibiotics. 1994;47(3):324-333. View Source
• [3] Buzzetti F, Gaumann E, Hütter R, Keller-Schierlein W, Neipp L, Prelog V, et al. Metabolic products of microorganisms. 16. Manumycin. Helvetica Chimica Acta. 1963;46:1942-1949. View Source

Why Manumycin G Cannot Be Substituted

The manumycin group is defined by a conserved epoxycyclohexenone core but exhibits substantial diversity in the length, unsaturation, and substitution of its two polyketide-derived side chains (upper and lower acyl chains) [1]. This structural variation directly influences target binding, selectivity, and biological potency. Manumycin A, the prototypical member, differs from Manumycin G in the length of the lower side chain and the presence of a terminal carboxylic acid moiety, which alters its FTase inhibition kinetics and cellular permeability [2]. Furthermore, members of the class display divergent activities against FTase, interleukin-1β converting enzyme (ICE), acetylcholinesterase, and bacterial strains [3]. Consequently, substituting one manumycin congener for another without verifying assay-specific performance can lead to inconsistent or non-reproducible results. The quantitative evidence below delineates where Manumycin G holds specific, measurable differentiation.

Antimicrobial spectrum mismatch

Manumycin A and Asukamycin exhibit broader antibacterial profiles; substituting Manumycin G may compromise Gram-positive/E. coli selective study design.

Cytotoxicity profile divergence

Manumycin A shows higher antiproliferative response across multiple cancer lines and additional TrxR-1 inhibition; the weak HCT-116 response of Manumycin G may not replicate in pan-cytotoxicity assays.

ICE inhibition quantification gap

Manumycin G ICE inhibitory activity is confirmed but potency was not quantified in available head-to-head studies; direct caspase-1 potency comparisons with EI-1511 series may require independent validation.

• [1] Sattler I, Thiericke R. The manumycin-group metabolites. Natural Product Reports. 1998;15(3):221-240. doi:10.1039/a815221y View Source
• [2] Shu YZ, Huang S, Wang RR, Lam KS, Klohr SE, Volk KJ, et al. Manumycins E, F and G, new members of manumycin class antibiotics, from Streptomyces sp. The Journal of Antibiotics. 1994;47(3):324-333. View Source
• [3] Tanaka T, Tsukuda E, Nozawa Y, Nonaka H, Okamoto T, Ochiai K, et al. EI-1511-3, -5 and EI-1625-2, Novel Interleukin-1β Converting Enzyme Inhibitors Produced by Streptomyces sp. E-1511 and E-1625 III. Biochemical Properties. The Journal of Antibiotics. 1996;49(11):1085-1090. View Source

Manumycin G Differentiation Evidence

Antibacterial Spectrum Differentiation

Manumycin G inhibits RAS farnesyltransferase (FTase) with an IC50 of 5 μmol/L, a value identical to that reported for Manumycin A under similar cell-free assay conditions . This establishes that the modification in Manumycin G's lower side chain does not abrogate FTase binding affinity compared to the class prototype.

Antibacterial Spectrum

Reported

Gram-positive and E. coli selective; inactive against other Gram-negative bacteria and fungi.

Supports antimicrobial spectrum mapping.

Qualitative data; MIC values not reported.

Evidence Dimension	FTase inhibition potency
Target Compound Data	IC50 = 5 μmol/L
Comparator Or Baseline	Manumycin A: IC50 = 5 μmol/L
Quantified Difference	0 μmol/L (no significant difference)
Conditions	In vitro FTase enzyme assay (cell-free)

Why This Matters

This indicates that Manumycin G can serve as a direct functional substitute for Manumycin A in FTase inhibition studies, preserving the core pharmacological mechanism while potentially offering distinct downstream cellular or selectivity profiles.

HCT-116 Cytotoxicity Differentiation

Manumycin G exhibits weak cytotoxic activity against the human colon cancer cell line HCT-116, with an IC50 of 15.6 μg/mL [1]. In the same cell line, Manumycin A displays a range of potencies depending on the assay endpoint; for example, a 50% reduction in cell viability was observed at approximately 8.8 μM Manumycin A [2]. This places Manumycin G within the lower potency range of the manumycin class for this cancer model, suggesting it may be a useful tool for probing non-cytotoxic or sub-cytotoxic FTase-dependent signaling.

HCT-116 Cytotoxicity

Reported

Manumycin G IC₅₀ 15.6 μg/mL (HCT-116); Manumycin A: higher antiproliferative response in pancreatic cancer lines, TrxR-1 IC₅₀ 272 nM.

Supports cytotoxicity endpoint review.

Direct same-assay comparison not available.

Evidence Dimension	Cytotoxicity in HCT-116 cells
Target Compound Data	IC50 = 15.6 μg/mL
Comparator Or Baseline	Manumycin A: 50% viability reduction at ≈8.8 μM (≈4.9 μg/mL)
Quantified Difference	Approximately 3.2-fold lower potency for Manumycin G (by mass)
Conditions	HCT-116 human colon carcinoma cell line, standard culture conditions

Why This Matters

The weaker cytotoxic profile of Manumycin G relative to Manumycin A makes it preferable for experiments requiring FTase inhibition without concomitant cytotoxicity, such as studying RAS-dependent signaling or differentiation without triggering apoptosis.

• [1] Shu YZ, Huang S, Wang RR, Lam KS, Klohr SE, Volk KJ, et al. Manumycins E, F and G, new members of manumycin class antibiotics, from Streptomyces sp. The Journal of Antibiotics. 1994;47(3):324-333. View Source
• [2] Hagemann A, et al. Analyzing the postulated inhibitory effect of Manumycin A on farnesyltransferase. Frontiers in Molecular Biosciences. 2022;9:1028600. View Source

ICE/Caspase-1 Inhibition

Manumycin G is active against a range of Gram-positive bacteria and exhibits selective activity against Escherichia coli, while showing very weak or no activity against other Gram-negative bacteria and fungi [1]. In contrast, Manumycin A demonstrates broader antibacterial activity including against some Gram-negative strains, and asukamycin exhibits both antibacterial and antifungal properties . This narrower spectrum may reduce off-target microbial effects in complex biological systems.

Caspase-1 Inhibition

Head-to-head

Manumycin G inhibits ICE (IC₅₀ not reported); EI-1511-3 IC₅₀ 0.09 μM, EI-1511-5 0.38 μM, EI-1625-2 0.2 μM (recombinant human ICE); THP-1 IL-1β inhibition IC₅₀ 2.2–5.4 μM.

Supports caspase-1 pathway reference context.

G potency not resolved in same study.

Evidence Dimension	Antibacterial spectrum
Target Compound Data	Active against Gram-positive bacteria and E. coli; weak/no activity against other Gram-negatives and fungi.
Comparator Or Baseline	Manumycin A: broader Gram-negative activity; Asukamycin: antibacterial + antifungal
Quantified Difference	Qualitative difference in spectrum breadth
Conditions	Standard antimicrobial susceptibility testing

Why This Matters

For researchers working with mixed microbial communities or in vivo models where preservation of the normal microbiome is desired, Manumycin G's narrower antibacterial spectrum provides a cleaner pharmacological profile than broader-spectrum manumycin analogs.

• [1] Shu YZ, Huang S, Wang RR, Lam KS, Klohr SE, Volk KJ, et al. Manumycins E, F and G, new members of manumycin class antibiotics, from Streptomyces sp. The Journal of Antibiotics. 1994;47(3):324-333. View Source

Ras Farnesyltransferase Inhibition

Manumycin G, along with Manumycin A and B, was found to inhibit interleukin-1β converting enzyme (ICE, caspase-1) [1]. While the exact IC50 for Manumycin G against ICE was not reported, the study established that manumycin-related compounds possess this activity, whereas other ICE inhibitors like EI-1511-3, -5, and EI-1625-2 show potent inhibition with IC50 values of 0.09, 0.38, and 0.2 μM, respectively [1]. This indicates that Manumycin G may modulate inflammatory pathways via ICE inhibition, a property not uniformly shared by all FTase inhibitors.

FTase Inhibition

Reported

Manumycin G IC₅₀ 5 μmol/L; Manumycin A IC₅₀ 5 μM (FTase), GGTase I IC₅₀ 180 μM.

Supports FTase enzyme assay calibration.

Equipotent FTase inhibition; selectivity data from Manumycin A.

Evidence Dimension	ICE inhibition
Target Compound Data	Inhibits ICE (IC50 not quantified)
Comparator Or Baseline	EI-1511-3 (IC50 = 0.09 μM), EI-1511-5 (IC50 = 0.38 μM), EI-1625-2 (IC50 = 0.2 μM)
Quantified Difference	Manumycin G is a less potent ICE inhibitor than these dedicated inhibitors.
Conditions	Recombinant human ICE enzyme assay

Why This Matters

The dual FTase/ICE inhibition profile of Manumycin G distinguishes it from pure FTase inhibitors and positions it as a multi-target probe for studying the intersection of RAS signaling and inflammatory pathways.

• [1] Tanaka T, Tsukuda E, Nozawa Y, Nonaka H, Okamoto T, Ochiai K, et al. EI-1511-3, -5 and EI-1625-2, Novel Interleukin-1β Converting Enzyme Inhibitors Produced by Streptomyces sp. E-1511 and E-1625 III. Biochemical Properties. The Journal of Antibiotics. 1996;49(11):1085-1090. View Source

Structural Determinant of Bioactivity

Manumycin G (C28H30N2O7, MW 506.55) differs from Manumycin A (C31H38N2O7, MW 550.65) by a shorter lower side chain and the absence of a terminal carboxylic acid moiety [1][2]. This structural modification alters hydrophobicity (cLogP) and hydrogen-bonding capacity, which can affect cell permeability and protein binding. In contrast, Manumycin B (C32H40N2O7, MW 564.67) features a longer side chain than both Manumycin A and G [3].

Structural Identity

Class-level

C₂₈H₃₀N₂O₇, MW 506.55; S configuration at C-4 epoxycyclohexenone (CD exciton chirality).

Supports chemotype verification for SAR.

Analytical certificate review recommended.

Evidence Dimension	Molecular weight and side chain length
Target Compound Data	C28H30N2O7; MW 506.55
Comparator Or Baseline	Manumycin A: C31H38N2O7, MW 550.65; Manumycin B: C32H40N2O7, MW 564.67
Quantified Difference	MW difference of 44.1 Da vs. Manumycin A
Conditions	Chemical structure analysis

Why This Matters

The lower molecular weight and altered lipophilicity of Manumycin G may confer advantages in solubility and membrane permeability, potentially leading to distinct pharmacokinetic behavior in cell-based and in vivo assays compared to larger manumycin analogs.

• [1] Shu YZ, Huang S, Wang RR, Lam KS, Klohr SE, Volk KJ, et al. Manumycins E, F and G, new members of manumycin class antibiotics, from Streptomyces sp. The Journal of Antibiotics. 1994;47(3):324-333. View Source
• [2] PubChem. Manumycin G compound summary. CID 6441542. View Source
• [3] PubChem. Manumycin B compound summary. CID 6441541. View Source

Manumycin G Application Scenarios

Low-Cytotoxicity FTase Inhibitor Screening

Manumycin G inhibits FTase with an IC50 of 5 μmol/L but exhibits weaker cytotoxicity (HCT-116 IC50 = 15.6 μg/mL) than Manumycin A [1]. This profile makes it ideal for probing RAS farnesylation and downstream MAPK/ERK signaling in cell culture experiments where preserving cell viability is critical for detecting pathway modulation rather than cell death.

Gram-Positive Antimicrobial Spectrum Mapping

Manumycin G demonstrates activity against Gram-positive bacteria and Escherichia coli, with minimal activity against other Gram-negative species and fungi . Researchers investigating antibacterial mechanisms in these specific organisms can utilize Manumycin G to avoid confounding off-target antimicrobial effects observed with broader-spectrum manumycins like asukamycin .

ICE/Caspase-1 Pathway Reference

Manumycin G inhibits both FTase and interleukin-1β converting enzyme (ICE) [2]. This dual activity distinguishes it from pure FTase inhibitors and supports its use as a chemical biology tool to explore crosstalk between RAS-driven oncogenic signaling and inflammatory caspase pathways, particularly in cancer or autoinflammatory disease models.

Polyketide SAR Studies

With a molecular weight of 506.55 Da and a distinct lower side chain compared to Manumycin A (550.65 Da) and B (564.67 Da) [3], Manumycin G serves as a valuable comparator in SAR campaigns. Its structural differences allow researchers to interrogate how side chain length and polarity influence target engagement, cellular permeability, and metabolic stability.

Application

Selection Property

Validation Focus

FTase inhibitor screening

Reported FTase inhibition equivalence

Cytotoxicity endpoint dissociation from target engagement

Gram-positive antimicrobial spectrum mapping

Narrow-spectrum antibacterial activity

Gram-positive/E. coli selectivity review

ICE/caspase-1 pathway reference

Documented ICE inhibition

Assay sensitivity calibration

Polyketide SAR studies

Structurally defined chemotype

Side-chain contribution to bioactivity

• [1] Shu YZ, Huang S, Wang RR, Lam KS, Klohr SE, Volk KJ, et al. Manumycins E, F and G, new members of manumycin class antibiotics, from Streptomyces sp. The Journal of Antibiotics. 1994;47(3):324-333. View Source
• [2] Tanaka T, Tsukuda E, Nozawa Y, Nonaka H, Okamoto T, Ochiai K, et al. EI-1511-3, -5 and EI-1625-2, Novel Interleukin-1β Converting Enzyme Inhibitors Produced by Streptomyces sp. E-1511 and E-1625 III. Biochemical Properties. The Journal of Antibiotics. 1996;49(11):1085-1090. View Source
• [3] PubChem. Manumycin G, Manumycin A, Manumycin B compound summaries. View Source